![molecular formula C8H14N2O B2574541 (3aR,7aR)-2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridin-3-one CAS No. 1400744-16-2](/img/structure/B2574541.png)
(3aR,7aR)-2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridin-3-one
Description
(3aR,7aR)-2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridin-3-one, also known as MOP, is an organic compound with a wide range of applications in various scientific and industrial fields. MOP is a versatile compound that can be used as a catalyst, a reagent, or a ligand in chemical processes. It has a unique structure that makes it ideal for use in a variety of laboratory experiments. Its structure also provides a number of advantages for research applications.
Scientific Research Applications
Cancer Therapeutics
This compound has been identified as an inhibitor of eIF4A, which is an essential component in the initiation of protein synthesis. By inhibiting eIF4A, these compounds can suppress the translation of mRNA into proteins that are necessary for cancer cell growth and survival. This makes it a promising candidate for the development of anti-cancer drugs .
Anti-Inflammatory Treatments
The anti-inflammatory properties of this compound are linked to its ability to modulate protein synthesis. By targeting specific proteins that drive inflammation, it can potentially be used to treat various inflammatory diseases .
Neuroprotective Agents
Some derivatives of this compound have shown potential as neuroprotective agents. They may protect nerve cells from damage or degeneration, which is particularly beneficial in conditions like Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders .
Cardioprotective Agents
The cardioprotective applications of this compound are based on its ability to shield heart tissues from ischemic injury, which occurs when blood flow to the heart is reduced or blocked. This protective effect could be vital in treating conditions such as myocardial infarction .
Antineoplastic Agents
As an antineoplastic agent, this compound could be used to prevent, inhibit, or halt the development of tumors. This is particularly significant in the context of chemoprevention, where the goal is to prevent the occurrence or recurrence of cancer .
Treatment of Viral Diseases
The compound’s role in inhibiting protein synthesis makes it a candidate for antiviral therapies. By preventing the replication of viral proteins, it could help in the treatment of diseases caused by viruses that rely on the host’s cellular machinery to replicate .
properties
IUPAC Name |
(3aR,7aR)-2-methyl-3a,4,5,6,7,7a-hexahydro-1H-pyrrolo[3,4-c]pyridin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-10-5-6-2-3-9-4-7(6)8(10)11/h6-7,9H,2-5H2,1H3/t6-,7-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBFTJUIOLVKRS-BQBZGAKWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CCNCC2C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C[C@@H]2CCNC[C@@H]2C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3AR,7AR)-2-Methyl-octahydro-3H-pyrrolo[3,4-C]pyridin-3-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-fluorophenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide](/img/structure/B2574468.png)
![3-[(4-Aminopiperidin-1-yl)methyl]benzonitrile dihydrochloride](/img/structure/B2574473.png)
![1-[(4-Fluorophenyl)methyl]imidazolidine-2,4,5-trione](/img/structure/B2574479.png)
![N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide](/img/structure/B2574480.png)